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Compound of Interest

Compound Name: 4-Methylcatechol-d8

Cat. No.: B12402542

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents such as 4-
Methylcatechol-d8. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans to foster a secure and efficient research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Methylcatechol-d8 is harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] It is
known to cause serious eye irritation, skin irritation, and may cause respiratory irritation.[3][4][5]
Therefore, strict adherence to PPE guidelines is mandatory.

Minimum PPE Requirements:

o Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side
protection are the minimum requirement.[4][6] A face shield should be worn in addition to
goggles when there is a significant risk of splashing.[6][7][8]

e Hand Protection: Disposable nitrile gloves are suitable for incidental contact.[6] For
prolonged handling or direct contact, consider double-gloving or using thicker, chemical-
resistant gloves.[6] Always inspect gloves before use and wash hands thoroughly after
removal.
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» Body Protection: A lab coat is essential to protect clothing and skin from splashes.[7][9] For
larger quantities or tasks with a higher risk of exposure, a protective apron or coveralls
should be worn.[8][9]

» Respiratory Protection: Use only in a well-ventilated area.[1][4] If dust or aerosols are likely
to be generated, a NIOSH-approved respirator with a particulate filter is necessary.[10]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Methylcatechol, the non-deuterated
analogue of 4-Methylcatechol-d8. These values should be considered representative for the
deuterated compound in the context of safety and handling.

Property Value
Molecular Formula C7HsO2
Molecular Weight 124.14 g/mol [4]
Melting Point 62-72°C[4]
Boiling Point 251°C[4]

Flash Point 140°C[4]

Exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) for 4-Methylcatechol have not been
established.[4]

Experimental Protocols: Safe Handling and Disposal
Handling Procedure:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[4] The work area should be well-ventilated, preferably within a chemical fume
hood.[1]

o Personal Protective Equipment (PPE): Don the required PPE as outlined above.
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» Dispensing: Avoid generating dust.[1][2] If the compound is a solid, handle it with care to
minimize airborne particles.

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3][11]

e Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[1][4] Contaminated clothing should be removed and laundered before
reuse.[1][4]

Disposal Plan:

o Waste Collection: Collect all waste material, including contaminated gloves and disposable
labware, in a designated, properly labeled hazardous waste container.[2]

» Container Management: Keep the waste container tightly closed and store it in a cool, dry,
and well-ventilated area.[4]

o Disposal Method: Dispose of the waste through a licensed disposal company.[10] Do not
allow the material to enter drains or waterways.[1][2] All disposal activities must comply with
local, state, and federal regulations.[2]

Emergency Procedures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[3][11] Seek immediate medical attention.[3][11]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[3][11] Get medical attention if irritation develops.[1][3][11]

« Inhalation: Move the person to fresh air.[3][4] If breathing is difficult, give oxygen.[3][11] If not
breathing, give artificial respiration.[11] Seek medical attention.[3][11]

¢ Ingestion: Do NOT induce vomiting.[11] Clean mouth with water and drink plenty of water
afterwards.[10][11] Call a physician or poison control center immediately.[3]
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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